Cas no 2219375-42-3 (2-{5-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-3-yl}ethan-1-amine hydrochloride)

• Product Name: 2-{5-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-3-yl}ethan-1-amine hydrochloride
• CAS No: 2219375-42-3
• MF: C₁₁H₁₃Cl₂N₃O₂
• MW: 290.145820379257
• CID: 5184276
• PubChem ID: 137952274
• Update Time: 2025-10-05

2-{5-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-3-yl}ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{5-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-3-yl}ethan-1-amine hydrochloride
• 2-(5-((4-Chlorophenoxy)methyl)-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride
• 2-[5-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-3-yl]ethanamine;hydrochloride
• starbld0042079
• 2-{5-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-3-yl}ethan-1-amine hydrochloride

• Inchi： 1S/C11H12ClN3O2.ClH/c12-8-1-3-9(4-2-8)16-7-11-14-10(5-6-13)15-17-11;/h1-4H,5-7,13H2;1H
• InChI Key： XOWCDEBZUJOWKM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC1=NC(CCN)=NO1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 225
• Topological Polar Surface Area: 74.2

Additional information on 2-{5-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-3-yl}ethan-1-amine hydrochloride

2-{5-(4-Chlorophenoxy)methyl-1,2,4-Oxadiazol-3-yl}Ethan-1-Amine Hydrochloride: A Comprehensive Overview

The compound 2-{5-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-3-yl}ethan-1-amine hydrochloride (CAS No. 2219375-42-3) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its application.

Structure and Properties: The molecule consists of a 1,2,4-oxadiazole ring system, which is a five-membered heterocycle containing two nitrogen atoms and one oxygen atom. The oxadiazole ring is substituted with a 4-chlorophenoxy group at the 5-position and an ethanamine group at the 3-position. This substitution pattern imparts the compound with unique electronic properties and enhances its bioavailability. The hydrochloride salt form further stabilizes the molecule, making it suitable for various applications.

Synthesis: The synthesis of 2-{5-(4-chlorophenoxy)methyl-1,2,4-oxadiazol-3-yl}ethan-1-amine hydrochloride involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent studies have focused on optimizing these steps to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

Biological Activity: This compound exhibits potent activity against various pathogens, including bacteria and fungi. Its ability to inhibit key enzymes involved in microbial growth makes it a promising candidate for antifungal and antibacterial agents. Recent research has also highlighted its potential as an herbicide due to its inhibitory effects on plant enzymes such as acetolactate synthase (ALS).

Applications in Pharmaceuticals: In the pharmaceutical industry, 2-{5-(4-chlorophenoxy)methyl-1,2,4-Oxadiazol-3-YL}Ethanamine Hydrochloride is being investigated for its role in treating infectious diseases. Clinical trials have shown encouraging results in reducing microbial infections without significant adverse effects. Its high bioavailability and low toxicity make it a favorable option for drug development.

Environmental Impact: Despite its beneficial applications, concerns about the environmental impact of this compound have been raised. Studies are underway to assess its persistence in soil and water systems. Researchers are exploring biodegradation pathways to ensure sustainable use of this compound in agricultural and medical settings.

Future Prospects: The continuous advancement in synthetic methodologies and biological studies suggests a bright future for CAS No. 2219375-42-3. Collaborative efforts between academia and industry are expected to unlock new therapeutic applications and improve production efficiency.